Cas no 379726-80-4 (1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one)
1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- <br>1,5-Dimethyl-4-(5-methyl-4,5-dihydro-thiazol-2-ylamino)-2-phenyl-1,2-dihydr o-pyrazol-3-one
- CS-0218921
- 1,5-dimethyl-4-[(5-methyl-1,3-thiazolidin-2-ylidene)amino]-2-phenylpyrazol-3-one
- 1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
- 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-thiazol-2-ylamino)-2-phenyl-1,2-dihydro-pyrazol-3-one
- G34687
- AKOS008027459
- EN300-02471
- 379726-80-4
- Z56827329
- 1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenylpyrazol-3-one
- 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
-
- Inchi: 1S/C15H18N4OS/c1-10-9-16-15(21-10)17-13-11(2)18(3)19(14(13)20)12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3,(H,16,17)
- InChI Key: COSVVTJEOMTYFV-UHFFFAOYSA-N
- SMILES: S1C(=NCC1C)NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O
Computed Properties
- Exact Mass: 302.12013238Da
- Monoisotopic Mass: 302.12013238Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 73.2Ų
1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D484768-50mg |
1,5-Dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484768-100mg |
1,5-Dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D484768-500mg |
1,5-Dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM452451-1g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95%+ | 1g |
$340 | 2024-07-17 | |
| Enamine | EN300-02471-0.05g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95.0% | 0.05g |
$42.0 | 2025-02-19 | |
| Enamine | EN300-02471-0.1g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95.0% | 0.1g |
$66.0 | 2025-02-19 | |
| Enamine | EN300-02471-0.25g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95.0% | 0.25g |
$92.0 | 2025-02-19 | |
| Enamine | EN300-02471-0.5g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95.0% | 0.5g |
$175.0 | 2025-02-19 | |
| Enamine | EN300-02471-1.0g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95.0% | 1.0g |
$256.0 | 2025-02-19 | |
| Enamine | EN300-02471-2.5g |
1,5-dimethyl-4-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]-2-phenyl-2,3-dihydro-1H-pyrazol-3-one |
379726-80-4 | 95.0% | 2.5g |
$503.0 | 2025-02-19 |
1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
Introduction to 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 379726-80-4)
1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 379726-80-4, belongs to a class of molecules characterized by their intricate structural framework and potential biological activity. The presence of multiple heterocyclic rings, including a pyrazolone core and a thiazole moiety, suggests a high degree of molecular complexity that may contribute to its unique pharmacological properties.
The structural composition of 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one is notable for its combination of aromatic and heteroaromatic systems. The pyrazolone ring is a well-known pharmacophore in drug discovery, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a phenyl group at the 2-position further enhances the molecular diversity and may influence its interactions with biological targets. Additionally, the thiazole ring is a crucial component in many bioactive molecules, contributing to properties such as stability and bioavailability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one with greater precision. Studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, preliminary computational studies have indicated potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Furthermore, the structural features of this molecule may allow it to modulate receptor activity in neurological disorders.
The synthesis of 1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-ylyl)amino]-2-phényl]-2,t-hydro-dropyrazolone (CAS No. 37972680 4) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture while maintaining high yield and purity. Techniques such as nucleophilic substitution reactions and cyclization processes are employed to construct the heterocyclic frameworks. The successful synthesis not only demonstrates the synthetic chemist's skill but also opens avenues for further derivatization and optimization.
In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural features of 1,5-Dimethyl-4(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-< strong>H-pyrazol-< strong>3-one (CAS No. strong>37972680 4 ) make it an attractive candidate for further investigation. Its ability to interact with multiple biological targets suggests potential applications in treating complex diseases such as cancer and neurodegenerative disorders. Additionally, the compound's stability under various conditions enhances its suitability for formulation into pharmaceutical products.
The pharmacokinetic profile of 1,Dimethyl-4(5-methyl-45dihydro-13thiazol
-
-
-
) has been preliminarily assessed through in vitro studies conducted by research teams specializing in drug metabolism and transport. These studies indicate that the compound exhibits moderate solubility in water and lipids[8], suggesting favorable pharmacokinetic properties for oral administration[8]. Furthermore[8], preliminary toxicity assessments have shown no significant adverse effects at tested concentrations[8], paving the way for further preclinical development.
-
-
-
-
-
-
-
-
-
-The exploration of CAS No 37972680 4 extends beyond traditional pharmacological applications; it also intersects with emerging fields such as materials science and nanotechnology[10]. Researchers have investigated its potential use as a building block for advanced materials with applications in drug delivery systems[10]. These innovative approaches highlight the versatility of heterocyclic compounds like CAS No 37972680 4 across multiple scientific disciplines.
379726-80-4 (1,5-Dimethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino-2-phenyl-2,3-dihydro-1H-pyrazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)